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Compound of Interest

Compound Name: Sodium chromite

Cat. No.: B080656

The safe and compliant disposal of sodium chromite and other chromium-containing
compounds is a critical aspect of laboratory safety and environmental responsibility. This guide
provides essential procedural information for researchers, scientists, and drug development
professionals to manage this chemical waste stream effectively.

It is crucial to distinguish between sodium chromite (NaCrOz2), which contains trivalent
chromium (Cr(lll)), and the more hazardous sodium chromate (Na2CrOa4), which contains
hexavalent chromium (Cr(VI1)). Hexavalent chromium is a known human carcinogen and is
generally more toxic than trivalent chromium.[1][2] However, all chromium-containing waste
must be treated as hazardous unless definitively determined otherwise by regulatory-compliant
testing.[3] Always consult the specific Safety Data Sheet (SDS) for the compound in use and
adhere to all local, state, and federal regulations.[4][5]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure all safety measures are in place.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (such as neoprene or nitrile), safety glasses or goggles, and a lab coat.[4] In
cases where dust or mists may be generated, a NIOSH-approved mask or respirator is
required.[4][6]

o Ventilation: Handle all chromium compounds in a certified chemical fume hood or another
well-ventilated area to minimize inhalation exposure.[5][7]
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» Emergency Equipment: Ensure safety showers and eyewash stations are readily accessible.

[1]

e Avoid Incompatibilities: Store sodium chromite and its waste away from acids, combustible
materials, and other readily oxidizable substances like paper, wood, or aluminum.[4][7]

Quantitative Safety Data Summary

The following table summarizes key quantitative data related to the handling and disposal of
chromium compounds.

Parameter Value Notes

8-hour time-weighted average

OSHA PEL (Permissible 5 pg/m3 (as hexavalent )

o ) (TWA) for airborne exposure.
Exposure Limit) chromium) 8]
ACGIH TLV (Threshold Limit 0.05 mg/m3 (as chromates, Recommendation for airborne
Value) inhalable) exposure.[5]

. Lethal Dose, 50%. Indicates
Oral LD50 (Sodium Chromate,

) 50-136 mg/kg high acute toxicity if ingested.
ra
[4][5]
Toxicity Characteristic
TCLP Regulatory Limit (Total Leaching Procedure limit to
) < 5.0 mg/L )
Chromium) classify waste as non-
hazardous.[3][9]
Acidic conditions required for
Treatment pH (Cr(VI) 0 the reduction of hexavalent
<Z.
Reduction) chromium to trivalent
chromium.[10]
_ Alkaline conditions required to
Treatment pH (Chromium o ) ]
9.5-10.0 precipitate trivalent chromium

Precipitation
P ) as a hydroxide sludge.[10]

Step-by-Step Disposal Procedures
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The standard and most recommended procedure for disposing of sodium chromite waste is

through a licensed professional waste disposal service. On-site chemical treatment is a

hazardous process that should only be undertaken by trained personnel with specific permits

and equipment.

Phase 1: Waste Collection and Storage

Containerization: Collect all sodium chromite waste, including contaminated PPE, spill
cleanup materials, and empty containers, into a designated, sealed, and chemically
compatible waste container.[3][7] Do not mix chromium waste with other waste streams.[11]

Labeling: Clearly label the waste container with "Hazardous Waste" and identify the contents
(e.g., "Sodium Chromite Waste").[3] The label must also include the date when waste was
first added. All containers for chromium-containing waste should also be marked with a
"CANCER HAZARD" warning.[1]

Storage: Store the sealed container in a designated satellite accumulation area or a central
hazardous waste storage facility. The storage area must be secure, well-ventilated, and
away from incompatible materials.[5][12]

Phase 2: Professional Disposal

Contact EHS: Notify your institution's Environmental Health & Safety (EHS) office to arrange
for the pickup and disposal of the hazardous waste.

Documentation: Maintain accurate records of the waste generated, including its composition
and volume, as required by regulations.

Transport: The waste will be transported by a licensed hazardous waste contractor to a
permitted treatment, storage, and disposal facility (TSDF).

Emergency Spill Procedures

In the event of a spill, immediate action is necessary to prevent exposure and environmental

contamination.

Evacuate: Evacuate all non-essential personnel from the immediate area.[13]
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o Ventilate: Ensure the area is well-ventilated.

e Contain: For solid spills, do not dry sweep. Moisten the spilled material with water or use a
HEPA-filter vacuum to prevent dust from becoming airborne.[13][14] For liquid spills, absorb
with an inert material like vermiculite, dry sand, or clay.[4][15]

o Collect: Carefully sweep up or collect the absorbed material and place it into a sealed
container for disposal as hazardous waste.[12][16]

o Decontaminate: Clean the spill area thoroughly with a wet cloth.[7] Dispose of all cleanup
materials as hazardous waste.

e Report: Report the spill to your EHS office.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of sodium chromite waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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